Cas no 24526-69-0 (4-methyl-2-oxo-2H-chromene-3-carbonitrile)

4-Methyl-2-oxo-2H-chromene-3-carbonitrile is a heterocyclic organic compound belonging to the coumarin derivative family. Its structure features a chromene core substituted with a methyl group at the 4-position and a nitrile-functionalized carbonyl at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active molecules, agrochemicals, and functional materials. Its reactivity stems from the electrophilic carbonyl and nitrile groups, enabling diverse transformations such as nucleophilic additions and cyclizations. The compound’s stability and well-defined crystalline form facilitate handling and purification. Researchers value it for its role in developing fluorescent dyes, bioactive agents, and other fine chemicals, underscoring its utility in both academic and industrial settings.

4-methyl-2-oxo-2H-chromene-3-carbonitrile structure

24526-69-0 structure

Product Name:4-methyl-2-oxo-2H-chromene-3-carbonitrile

CAS No:24526-69-0

MF:C₁₁H₇NO₂

MW:185.178782701492

MDL:MFCD00486386

CID:266201

PubChem ID:24867463

Update Time:2025-06-07

4-methyl-2-oxo-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-3-carbonitrile,4-methyl-2-oxo-
- 3-Cyano-4-methylcoumarin
- 4-methyl-2-oxochromene-3-carbonitrile
- 3-cyano-4-methyl-2H-chromen-2-one
- 4-Methyl-2-oxo-2H-chromene-3-carbonitrile
- 4-methyl-2-oxo-benzo[b]pyran-3-carbonitrile
- 4-methylcoumarin-3-carbonitrile
- Coumarine,3-cyano-4-methyl
- F3099-6963
- 4-Methyl-2-oxo-2H-chromene-3-carbonitrile #
- SCHEMBL11067092
- J-015552
- NSC-26773
- InChI=1/C11H7NO2/c1-7-8-4-2-3-5-10(8)14-11(13)9(7)6-12/h2-5H,1H
- 4-METHYL-2-OXO-2H-CHROMEN-3-YL CYANIDE
- NSC-94732
- FT-0693164
- D84186
- SR-01000511002
- CS-0153745
- MFCD00486386
- 3-Cyano-4-methyl coumarin
- 3-Cyano-4-methylcoumarin, 97%
- CCG-355967
- SR-01000511002-1
- NSC26773
- 8N-735
- 24526-69-0
- Coumarine, 3-cyano-4-methyl-
- SY316284
- AKOS000421449
- DTXSID60282603
- 2H-1-Benzopyran-3-carbonitrile, 4-methyl-2-oxo-
- ZAA52669
- NSC94732
- STK123908
- 4-methyl-2-oxo-2H-chromene-3-carbonitrile
- MDL： MFCD00486386
- Inchi： 1S/C11H7NO2/c1-7-8-4-2-3-5-10(8)14-11(13)9(7)6-12/h2-5H,1H3
- InChI Key： FFBLBFMTKGSSPY-UHFFFAOYSA-N
- SMILES： O1C(C(C#N)=C(C)C2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 185.04800
Monoisotopic Mass: 185.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.1A^2
XLogP3: 1.8

Experimental Properties

Density: 1.29
Melting Point: 192-195 °C (dec.) (lit.)
Boiling Point: 352.2°Cat760mmHg
Flash Point: 168.1°C
Refractive Index: 1.601
PSA: 54.00000
LogP: 1.97308

4-methyl-2-oxo-2H-chromene-3-carbonitrile Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R20/21/22

4-methyl-2-oxo-2H-chromene-3-carbonitrile Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-2-oxo-2H-chromene-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-BN579-200mg	4-methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	200mg	￥60.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-BN579-1g	4-methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	1g	￥185.0	2022-02-28
Chemenu	CM286242-25g	4-Methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	25g	$468	2021-06-17
Apollo Scientific	OR351014-5g	3-Cyano-4-methylcoumarin	24526-69-0	97%	5g	£69.00	2025-02-20
Apollo Scientific	OR351014-25g	3-Cyano-4-methylcoumarin	24526-69-0	97%	25g	£329.00	2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M892837-25g	4-Methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	25g	2,592.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	438618-1G	4-methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	1G	430.82	2021-05-17
Chemenu	CM286242-5g	4-Methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	5g	$109	2024-07-28
Chemenu	CM286242-10g	4-Methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	10g	$***	2023-03-30
Chemenu	CM286242-25g	4-Methyl-2-oxo-2H-chromene-3-carbonitrile	24526-69-0	97%	25g	$485	2024-07-28

4-methyl-2-oxo-2H-chromene-3-carbonitrile Related Literature

1. One-pot synthesis of functionalized benzo[c]coumarins and their precursors via the reaction of 2-(polyfluoroalkyl)chromones with 4-alkyl-3-cyanocoumarins

Vyacheslav Ya. Sosnovskikh,Vladislav Yu. Korotaev,Igor B. Kutyashev,Alexey Yu. Barkov,Alexander V. Safrygin RSC Adv. 2016 6 58188
2. Iridium-catalyzed enantioselective direct vinylogous allylic alkylation of coumarins

Rahul Sarkar,Sankash Mitra,Santanu Mukherjee Chem. Sci. 2018 9 5767
3. Accessing unnatural α-amino acids with tetrasubstituted stereogenic centers via catalytic enantioselective reactions of ketimine-type α-iminoesters/α-iminoamides

Naoki Yasukawa,Shuichi Nakamura Chem. Commun. 2023 59 8343
4. Facile syntheses of tetrahydroquinolines and 1,2-dihydroquinolines via vinylogous cascade hydride transfer/cyclization

Mengzhu Guo,Fengying Dong,Xiangcong Yin,Lubin Xu,Liang Wang,Shuai-Shuai Li Org. Chem. Front. 2021 8 2224
5. Steric effects in the C-alkylation and ring expansion of coumarins by diazomethane

R. Clinging,F. M. Dean,L. E. Houghton J. Chem. Soc. C 1970 897

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Cas no 24526-69-0 (4-methyl-2-oxo-2H-chromene-3-carbonitrile)

4-methyl-2-oxo-2H-chromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-methyl-2-oxo-2H-chromene-3-carbonitrile Security Information

4-methyl-2-oxo-2H-chromene-3-carbonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-methyl-2-oxo-2H-chromene-3-carbonitrile Pricemore >>

4-methyl-2-oxo-2H-chromene-3-carbonitrile Related Literature

Related Categories

24526-69-0 (4-methyl-2-oxo-2H-chromene-3-carbonitrile) Related Products